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Compound of Interest

Compound Name: Abt-107

Cat. No.: B1251678

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals experiencing
solubility issues with Abt-107, also known as Navitoclax (ABT-263).

Frequently Asked Questions (FAQS)

Q1: What is the recommended solvent for dissolving Abt-107 (Navitoclax)?

Al: The most commonly recommended solvent for dissolving Abt-107 (Navitoclax) is Dimethyl
Sulfoxide (DMSO).[1][2][3]

Q2: What is the maximum achievable concentration of Abt-107 in DMSO?

A2: Abt-107 is soluble in DMSO at concentrations ranging from 25 mg/mL to 100 mg/mL.[2][3]
One supplier indicates a solubility of up to 102.6 mM, which corresponds to 100 mg/mL.
Another states a solubility of >10 mM.

Q3: Are there any specific recommendations for preparing a stock solution in DMSO?

A3: Yes, for optimal results, it is recommended to use fresh, anhydrous DMSO as moisture can
reduce the solubility of the compound. To prepare a 5 mM stock solution, for example, you can
reconstitute 5 mg of the powder in 1.0 mL of DMSO.

Q4: My Abt-107 is not fully dissolving in DMSO, what should | do?
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A4: If you encounter solubility issues, you can try gently warming the solution at 37°C for 10
minutes and/or using an ultrasonic bath to aid dissolution.

Q5: How should | store my Abt-107 stock solution?

A5: Abt-107 is typically supplied as a lyophilized powder and should be stored at -20°C,
desiccated. Once dissolved in DMSO, the stock solution should also be stored at -20°C. It is
advisable to aliquot the solution to avoid multiple freeze-thaw cycles and use it within 3 months
to maintain potency.

Q6: Is Abt-107 soluble in aqueous solutions?

A6: Abt-107 is considered insoluble in water and ethanol. For in vivo studies or cell culture
experiments requiring aqueous media, a co-solvent system is necessary.

Solubility Data Summary

Solvent Concentration Molar Equivalent Source
DMSO >10 mM - APEXBIO

Cell Signaling
DMSO 25 mg/mL ~25.6 mM

Technology
DMSO 100 mg/mL ~102.6 mM Selleck Chemicals
Water Insoluble - Selleck Chemicals
Ethanol Insoluble - Selleck Chemicals

Experimental Protocols
Protocol 1: Preparation of a 5 mM Abt-107 Stock
Solution in DMSO

Materials:
o Abt-107 (Navitoclax) powder

e Anhydrous DMSO
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e \ortex mixer

o Sterile microcentrifuge tubes

Procedure:

Allow the vial of Abt-107 powder to equilibrate to room temperature before opening.

» Weigh out 5 mg of Abt-107 powder and place it in a sterile microcentrifuge tube.

e Add 1.0 mL of anhydrous DMSO to the tube.

» Vortex the solution until the powder is completely dissolved.

e If dissolution is slow, warm the tube at 37°C for 10 minutes or place it in an ultrasonic bath
for a short period.

o Once fully dissolved, aliquot the stock solution into smaller volumes in sterile microcentrifuge
tubes to minimize freeze-thaw cycles.

Store the aliquots at -20°C.

Protocol 2: Preparation of a Working Solution for In Vivo
Studies (Example)

For in vivo applications, a co-solvent system is often required. The following is an example
formulation, and the final concentrations may need to be optimized for your specific
experimental model.

Materials:

Abt-107 stock solution in DMSO (e.g., 20 mg/mL)

PEG300

Tween80

ddH20 (double-distilled water) or saline
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Procedure:

e Prepare a 20 mg/mL stock solution of Abt-107 in fresh DMSO.

To prepare a 1 mL working solution, add 50 pL of the 20 mg/mL DMSO stock solution to 400
pL of PEG300.

Mix thoroughly until the solution is clear.

Add 50 pL of Tween80 to the mixture and mix again until clear.

Add 500 pL of ddH20O or saline to bring the final volume to 1 mL.

This solution should be prepared fresh and used immediately for optimal results.

Visual Aids
Troubleshooting Workflow for Abt-107 Solubility
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Start: Dissolving Abt-107 in DMSO
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Caption: A flowchart for troubleshooting common Abt-107 solubility issues in DMSO.

Logical Relationship for In Vivo Formulation
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Caption: The sequential process for preparing an in vivo formulation of Abt-107.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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